Cas no 161610-00-0 (4-(4-methylsulfinylphenyl)piperidine)

• Product Name: 4-(4-methylsulfinylphenyl)piperidine
• CAS No: 161610-00-0
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 2142903
• PubChem ID: 22622472
• Update Time: 2025-04-21

4-(4-methylsulfinylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylsulfinylphenyl)piperidine
• 4-(4-METHANESULFINYL-PHENYL)-PIPERIDINE
• DB-294749
• WJGBOLJHUKMNLC-UHFFFAOYSA-N
• 161610-00-0
• 4-[4-(Methanesulfinyl)phenyl]piperidine
• 4-(4-METHANESULFINYLPHENYL)-PIPERIDINE
• DTXSID10627025
• SCHEMBL4181740

• Inchi： 1S/C12H17NOS/c1-15(14)12-4-2-10(3-5-12)11-6-8-13-9-7-11/h2-5,11,13H,6-9H2,1H3
• InChI Key： WJGBOLJHUKMNLC-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1CCNCC1)=O

Computed Properties

• Exact Mass: 223.10308534Da
• Monoisotopic Mass: 223.10308534Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.3Ų